Cas no 922849-26-1 (4-(benzenesulfonyl)-N-4-(3,4-dichlorophenyl)-1,3-thiazol-2-ylbutanamide)

• Product Name: 4-(benzenesulfonyl)-N-4-(3,4-dichlorophenyl)-1,3-thiazol-2-ylbutanamide
• CAS No: 922849-26-1
• MF: C₁₉H₁₆Cl₂N₂O₃S₂
• MW: 455.377940177917
• CID: 5496988
• Update Time: 2025-05-24

4-(benzenesulfonyl)-N-4-(3,4-dichlorophenyl)-1,3-thiazol-2-ylbutanamide Chemical and Physical Properties

Names and Identifiers

• 4-(benzenesulfonyl)-N-[4-(3,4-dichlorophenyl)-1,3-thiazol-2-yl]butanamide
• 4-(benzenesulfonyl)-N-4-(3,4-dichlorophenyl)-1,3-thiazol-2-ylbutanamide

• Inchi： 1S/C19H16Cl2N2O3S2/c20-15-9-8-13(11-16(15)21)17-12-27-19(22-17)23-18(24)7-4-10-28(25,26)14-5-2-1-3-6-14/h1-3,5-6,8-9,11-12H,4,7,10H2,(H,22,23,24)
• InChI Key： WOINUSZDXGEXED-UHFFFAOYSA-N
• SMILES： C(NC1=NC(C2=CC=C(Cl)C(Cl)=C2)=CS1)(=O)CCCS(C1=CC=CC=C1)(=O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds

Additional information on 4-(benzenesulfonyl)-N-4-(3,4-dichlorophenyl)-1,3-thiazol-2-ylbutanamide

4-(Benzenesulfonyl)-N-4-(3,4-Dichlorophenyl)-1,3-Thiazol-2-Ylbutanamide (CAS No. 922849-26-1)

4-(Benzenesulfonyl)-N-4-(3,4-Dichlorophenyl)-1,3-Thiazol-2-Ylbutanamide, commonly referred to by its CAS registry number CAS No. 922849-26-1, is a complex organic compound with significant applications in the fields of pharmacology and materials science. This compound is characterized by its unique structure, which combines a benzenesulfonyl group with a dichlorophenyl moiety and a thiazole ring system. The combination of these functional groups imparts the molecule with distinctive chemical and physical properties, making it a subject of interest for researchers and industry professionals alike.

The molecular structure of this compound is highly intricate, featuring a thiazole ring—a five-membered heterocyclic structure containing sulfur and nitrogen atoms. This ring is further substituted with a benzenesulfonyl group at the 4-position and a dichlorophenyl group at the N-position of the butanamide chain. The presence of these substituents not only enhances the molecule's stability but also contributes to its potential for various chemical reactions and biological activities.

Recent studies have highlighted the importance of CAS No. 922849-26-1 in drug discovery and development. The compound has been investigated for its potential as a therapeutic agent in treating various diseases, including cancer and inflammatory conditions. Researchers have found that the thiazole ring plays a crucial role in modulating the compound's bioavailability and pharmacokinetic properties, making it an attractive candidate for further preclinical studies.

In addition to its pharmacological applications, this compound has also found relevance in materials science. The benzenesulfonyl group has been shown to enhance the thermal stability of polymers when incorporated into their structures. This property makes it a promising additive for high-performance materials used in aerospace and electronics industries.

The synthesis of 4-(Benzenesulfonyl)-N-4-(3,4-Dichlorophenyl)-1,3-Thiazol-2-Ylbutanamide involves a multi-step process that requires precise control over reaction conditions to ensure high yields and purity. Recent advancements in synthetic chemistry have enabled researchers to optimize these processes, reducing production costs while maintaining product quality.

From an environmental standpoint, studies have been conducted to assess the biodegradability and ecological impact of this compound. Initial findings suggest that under controlled conditions, the compound exhibits moderate biodegradability, which is a positive indicator for its sustainable use in industrial applications.

In conclusion, CAS No. 922849-26-1, or 4-(Benzenesulfonyl)-N-4-(3,4-Dichlorophenyl)-1,3-Thiazol-2-Ylbutanamide, represents a versatile compound with diverse applications across multiple scientific domains. Its unique chemical structure and functional groups continue to drive innovative research, positioning it as a key player in future advancements in medicine and materials science.